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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284 Get Quote

Essential Safety and Handling Guide for
Codlemone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Codlemone. It offers procedural, step-by-step

guidance on personal protective equipment, operational plans, and disposal methods to ensure

laboratory safety and proper chemical handling.

Personal Protective Equipment (PPE)
When handling Codlemone, particularly in its concentrated or aerosol forms, wearing

appropriate Personal Protective Equipment (PPE) is essential to minimize exposure and

ensure personal safety.[1][2][3] The recommended PPE includes:

Gloves: Use chemical-resistant gloves.[4] Vinyl, latex, or rubber gloves are recommended for

continuous handling.[5] Always wash gloves thoroughly before removing them.[1]

Eye Protection: Wear protective eyewear, such as chemical goggles or shielded safety

glasses, to prevent eye contact.[4][5] In situations with a higher risk of splashing, a full face

shield may be appropriate.[1]

Body Protection: Under normal use conditions, specific body protection is not generally

required.[4] However, for handling larger quantities or in situations with a risk of significant
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skin contact, wearing suitable protective clothing or a chemical-resistant apron is

recommended.[2][5]

Respiratory Protection: Respiratory protection is not typically necessary under normal use

conditions with adequate ventilation.[4][5] However, if working in a confined or poorly

ventilated area, avoid breathing in vapors.[4][6] If a respirator is needed, ensure it is properly

fitted and maintained.[7]

Quantitative Data for Codlemone
The following table summarizes the available quantitative data for Codlemone and its

formulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://extension.missouri.edu/publications/g1917
https://cdn.commercev3.net/cdn.arbico-organics.com/downloads/1230480-1230481-1230482-1230483_Codling-Moth-PE-Lure-SDS_31220.pdf
http://www.agrian.com/pdfs/Puffer_CM_MSDS6.pdf
https://cdn.commercev3.net/cdn.arbico-organics.com/downloads/1230480-1230481-1230482-1230483_Codling-Moth-PE-Lure-SDS_31220.pdf
http://www.agrian.com/pdfs/Puffer_CM_MSDS6.pdf
https://assets.greenbook.net/17-03-17-12-04-2021-M101695.pdf
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value and Interpretation

Chemical Identity

Chemical Name (E,E)-8,10-dodecadien-1-ol[8]

Synonyms Codlelure, Codling moth pheromone[8]

CAS Number 33956-49-9[9]

Molecular Formula C12H22O[9]

Molecular Weight 182.3025 g/mol [9]

Physical Properties

Physical State
Yellow liquid or solid, depending on the

temperature.[8]

Odor Fatty, Waxy, Green/Grassy[5]

Hazard Information

GHS Classification

Acute toxicity, oral (Category 4), H302; Skin

corrosion/irritation (Category 2), H315; Serious

eye damage/eye irritation (Category 2A), H319;

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3), H335.[9]

EPA Toxicity Category III - CAUTION[4][6]

Exposure Limits

Codlemone
No personal exposure limits have been

established.[5]

1,1,1,2-Tetrafluoroethane (propellant)
AIHA WEEL (United States 5/2010) TWA 1000

ppm 8 hours.[6]

Stability & Reactivity

Stability
The product is stable. The pheromone is

sensitive to heat and light.[4][6]
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Incompatibility
Strong oxidizing agents. Canisters are sensitive

to heat or open flame.[4][6]

Hazardous Decomposition

Combustion may produce Hydrogen fluoride,

carbon oxides, fluorocarbons, carbonyl fluoride,

and halogenated compounds.[6]

Safe Handling and Operational Workflow
Following a structured workflow is critical for the safe handling of Codlemone in a laboratory

setting. This includes preparation, handling, and post-handling procedures.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don appropriate Personal Protective Equipment (PPE)

Avoid contact with skin and eyes

Avoid breathing vapors

Keep away from heat, sparks, and open flames

Wash hands thoroughly with soap and water

Clean contaminated surfaces with detergent and water

Store in a cool, dry place away from light

Dispose of waste according to regulations

Click to download full resolution via product page

Workflow for the safe handling of Codlemone.

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of accidental exposure to

Codlemone.

Eye Contact: The pheromone is mildly irritating to the eyes.[4][6] Propellants in aerosol forms

can cause freeze burns.[4][6]

Immediately hold the eyes open and rinse slowly and gently with water for 15-20 minutes.

[6]

If contact lenses are worn, remove them after the first five minutes and continue rinsing.[6]

Seek medical attention or contact a Poison Control Center for advice.[6]

Skin Contact: Codlemone is moderately irritating to the skin.[4][6]

Take off contaminated clothing immediately.[6]

Rinse the skin with plenty of water for 15-20 minutes.[6]

Wash the affected area thoroughly with soap and water.[5]

If irritation persists, seek medical advice.[5]

Inhalation:

Move the person to fresh air.[6]

If the person is not breathing, call 911 or an ambulance and administer artificial

respiration.[6]

Ingestion: Ingestion is not considered a likely route of exposure due to the product's form.[6]

However, it is harmful if ingested.[6]

Rinse the mouth with water.[9]

Never give anything by mouth to an unconscious person.[9]

Call a doctor or Poison Control Center for treatment advice.[6]
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Eye Contact Skin Contact Inhalation Ingestion

Exposure Occurs

Hold eyes open and rinse with water for 15-20 minutes Remove contaminated clothing Move to fresh air Rinse mouth with water

Remove contact lenses after 5 minutes

Seek medical advice

Rinse skin with plenty of water for 15-20 minutes

Wash with soap and water

Seek medical advice if irritation persists

If not breathing, give artificial respiration and call 911 Call Poison Control Center or seek medical advice

Click to download full resolution via product page

First aid decision-making for Codlemone exposure.

Disposal Plan
Proper disposal of Codlemone and related materials is essential to prevent environmental

contamination.

Unused Product and Contaminated Materials:

For spills, use absorbent materials like vermiculite or cat litter to contain the spill.[6]

The collected residue should be placed in a suitable container for disposal.[6]

Dispose of wastes resulting from the use of this product at an approved waste disposal

facility.[5]

Follow all applicable federal, state, and local regulations for disposal.[6]

Empty Containers and Used Dispensers:

Do not reuse or refill empty containers.[4][6]

Used dispensers and empty containers should be wrapped in newspaper, placed in a

garbage bag, and discarded in the trash or at an approved waste disposal facility.[4][6]
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Do not puncture or incinerate aerosol cans.[6] If the can is empty, it may be offered for

recycling.[6]

Experimental Protocols
Codlemone is extensively used in research, particularly in studies of insect behavior and pest

management. Below are summaries of common experimental methodologies.

Field Trapping Experiments:

Objective: To monitor Codling Moth populations and test the efficacy of different pheromone

lures.

Methodology:

Trap Type: Delta-traps with sticky inserts are commonly used.[10]

Lure Dispenser: Red rubber septa are often used as dispensers for the pheromone.[10]

Pheromone Loading: A specific dose, for example, 100 µg of Codlemone dissolved in a

solvent like n-heptane, is loaded onto the septum.[10]

Trap Placement: Traps are suspended in orchards at a height of approximately 2 meters,

with a distance of 10-12 meters between traps.[10]

Data Collection: The number of moths captured in the traps is recorded at regular

intervals.

Flight Tunnel Assays:

Objective: To observe the behavioral response of male Codling Moths to Codlemone in a

controlled environment.

Methodology:

Apparatus: A Plexiglas flight tunnel (e.g., 0.9 x 0.9 x 3 m) is used.[10]
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Experimental Conditions: The environment is controlled for temperature (e.g., 20 ± 1 °C),

relative humidity (e.g., 30 ± 2%), wind speed (e.g., 0.3 m/s), and light intensity (e.g., 3.6

lx).[10]

Pheromone Source: A rubber septum loaded with a specific amount of Codlemone (e.g.,

100 µg) is placed at the upwind end of the tunnel.[10]

Procedure: Male moths (2-3 days old and virgin) are introduced at the downwind end of

the tunnel and their flight behavior towards the pheromone source is observed and

recorded for a set period (e.g., 3 minutes).[10]

Analysis: The proportion of males that successfully reach the odor source is analyzed to

determine the attractiveness of the pheromone.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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